Cas no 901246-56-8 (ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline-8-carboxylate)

• Product Name: ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline-8-carboxylate
• CAS No: 901246-56-8
• MF: C₂₇H₂₃N₃O₂
• MW: 421.490426301956
• CID: 6602369
• PubChem ID: 20852602
• Update Time: 2025-06-09

ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline-8-carboxylate
• 901246-56-8
• ethyl 1,3-di-p-tolyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
• AKOS001795540
• ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
• F3407-1346
• ethyl 1,3-bis(4-methylphenyl)pyrazolo[4,3-c]quinoline-8-carboxylate

• Inchi： 1S/C27H23N3O2/c1-4-32-27(31)20-11-14-24-22(15-20)26-23(16-28-24)25(19-9-5-17(2)6-10-19)29-30(26)21-12-7-18(3)8-13-21/h5-16H,4H2,1-3H3
• InChI Key： FUNSBTLLNKSSRR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(C)=CC=2)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 421.17902698g/mol
• Monoisotopic Mass: 421.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline-8-carboxylate

Recent Advances in the Study of Ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS: 901246-56-8)

The compound ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS: 901246-56-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its pyrazoloquinoline core structure has been shown to interact with various kinase targets, including those implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

The synthesis of ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a team at the University of Cambridge, who developed a novel one-pot synthesis method that reduces the number of steps from traditional approaches while maintaining high enantiomeric purity. This breakthrough was published in Organic Letters in early 2024.

Pharmacological studies have revealed interesting insights into the compound's mechanism of action. Research conducted at the National Institutes of Health (NIH) has shown that this molecule can modulate specific signaling pathways involved in cell proliferation and apoptosis. These findings were particularly significant as they suggested potential applications in targeted cancer therapies, with preliminary in vivo studies showing promising results in xenograft models of breast cancer.

Structural-activity relationship (SAR) studies have been a major focus of recent research efforts. Several modifications to the parent compound have been explored, particularly at the 4-methylphenyl and carboxylate positions. These modifications have led to derivatives with improved pharmacokinetic properties and target specificity. A comprehensive SAR analysis was published in Bioorganic & Medicinal Chemistry in late 2023, providing valuable guidance for future drug development efforts.

The compound's potential extends beyond oncology. Recent investigations have explored its application in neurological disorders, with some derivatives showing activity against neurodegenerative disease targets. A collaborative study between academic and industry researchers demonstrated that certain analogs could cross the blood-brain barrier and exhibit neuroprotective effects in cellular models of Parkinson's disease.

Despite these promising developments, challenges remain in the clinical translation of this compound class. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed in future research. Current efforts are focused on developing prodrug strategies and formulation approaches to overcome these limitations, as reported in several recent patent applications.

In conclusion, ethyl 1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate represents a versatile scaffold with significant potential in medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and structural optimization have positioned it as a promising candidate for further drug development. Continued research in this area is expected to yield novel therapeutic agents targeting various disease pathways in the coming years.